Cas no 82834-02-4 (Cyclobuta[1,2:3,4]dicyclopentene,1,2,3,3a,4,5,6,6b-octahydro- (9CI))

Cyclobuta[1,2:3,4]dicyclopentene,1,2,3,3a,4,5,6,6b-octahydro- (9CI) structure
82834-02-4 structure
Product name:Cyclobuta[1,2:3,4]dicyclopentene,1,2,3,3a,4,5,6,6b-octahydro- (9CI)
CAS No:82834-02-4
MF:C10H14
MW:134.21816
CID:725810
PubChem ID:145003

Cyclobuta[1,2:3,4]dicyclopentene,1,2,3,3a,4,5,6,6b-octahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclobuta[1,2:3,4]dicyclopentene,1,2,3,3a,4,5,6,6b-octahydro- (9CI)
    • Tricyclo[5.3.0.0(2.6)]deca-1(7)-ene
    • 82834-02-4
    • 1,2,3,3a,4,5,6,6b-Octahydrocyclobuta[1,2-a:3,4-a']dicyclopentene
    • Tricyclo(5.3.0.0(2.6))deca-1(7)-ene
    • DTXSID501002941
    • Inchi: InChI=1S/C10H14/c1-3-7-8(4-1)10-6-2-5-9(7)10/h7-8H,1-6H2
    • InChI Key: JZIWNLCIOSSFNE-UHFFFAOYSA-N
    • SMILES: C1CC2C(C1)C3=C2CCC3

Computed Properties

  • Exact Mass: 134.10955
  • Monoisotopic Mass: 134.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.01
  • Boiling Point: 203.8°C at 760 mmHg
  • Flash Point: 54.6°C
  • Refractive Index: 1.544
  • LogP: 2.89680

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